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Compound of Interest

Compound Name: Tyrosyltryptophan

Cat. No.: B15597930

Essential Safety and Handling Guide for
Tyrosyltryptophan

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of
Tyrosyltryptophan. In the absence of a specific Safety Data Sheet (SDS) for the dipeptide
Tyrosyltryptophan, a conservative approach is recommended, adopting the safety protocols
for its constituent amino acids, L-Tyrosine and L-Tryptophan. This ensures a high level of
protection against potential hazards.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense
against chemical exposure. The following table summarizes the recommended PPE for
handling Tyrosyltryptophan, based on the guidelines for its constituent amino acids.
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Personal Protective
Body Part ) Standard
Equipment

o OSHA's eye and face
Safety glasses with side- ] ) ]
protection regulations in 29
CFR 1910.133 or European

Standard EN166.

Eyes/Face shields or chemical safety

goggles.

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab Follow manufacturer's

Skin coat or other protective specifications for glove
clothing to prevent skin material and thickness.
exposure.

A NIOSH-approved respirator Follow OSHA respirator
Respiratory for dusts is required if dust is regulations (29 CFR
generated. 1910.134).

Occupational Exposure Limits

No specific Occupational Exposure Limits (OELs) have been established for
Tyrosyltryptophan, L-Tyrosine, or L-Tryptophan. However, when handling the powder form, it
is prudent to adhere to the limits for "Particulates Not Otherwise Classified" (PNOC) or
"Nuisance Dusts".

Exposure Limit (Time-Weighted Average,

Regulatory Body 8-hour)
-hour

Safe Work Australia 10 mg/m3 (inhalable dust)[1]

10 mg/m3 (inhalable dust), 3 mg/m3 (respirable
dust)[1]

New Zealand WES

Operational Plan: Handling and Storage

Proper handling and storage procedures are crucial to maintain the integrity of
Tyrosyltryptophan and ensure the safety of laboratory personnel.[2][3]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b15597930?utm_src=pdf-body
https://redox.com/wp-content/sds/3005.pdf
https://redox.com/wp-content/sds/3005.pdf
https://www.benchchem.com/product/b15597930?utm_src=pdf-body
https://maxedoutcompounds.com/how-to-handle-research-compounds-safely/
https://www.peptide.com/resources/storage-and-handling-of-peptides/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Handling Workflow

Figure 1: Handling Workflow for Tyrosyltryptophan

Don appropriate PPE:
- Safety glasses/goggles
- Nitrile gloves
- Lab coat

Ensure proper ventilation
(fume hood or well-ventilated area)

l

Weigh Tyrosyltryptophan powder
- Avoid generating dust
- Use a dedicated, clean spatula

l

Dissolve in appropriate solvent
(if applicable)

l

Handle solution with care
- Avoid splashes and spills

l

(Clean work area thoroughly after usa

:
>
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Caption: Figure 1: Step-by-step procedure for the safe handling of Tyrosyltryptophan powder
and solutions.

Key Handling and Storage Practices:

o Ventilation: Always handle Tyrosyltryptophan in a well-ventilated area or a chemical fume
hood to minimize inhalation of dust particles.[4][5]

e Preventing Dust Formation: Take care to avoid the formation of dust when handling the
powdered form.[4]

o Personal Hygiene: Wash hands thoroughly after handling the substance.[4]

o Storage Conditions: Store Tyrosyltryptophan in a tightly sealed container in a cool, dry, and
well-ventilated place, away from strong oxidizing agents.[2][3] For long-term storage of the
lyophilized powder, a temperature of -20°C is recommended.[3]

e Solutions: If in solution, store aliquots at -20°C to avoid repeated freeze-thaw cycles.[3]
Peptides containing tryptophan are sensitive to oxidation, so using degassed buffers for
dissolution is advisable.[3][6]

Disposal Plan

Dispose of Tyrosyltryptophan and its containers in accordance with local, state, and federal
regulations. Do not allow the chemical to enter the environment.[7]

Disposal Workflow
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Figure 2: Disposal Workflow for Tyrosyltryptophan

Collect waste Tyrosyltryptophan
(solid or solution) in a designated,
properly labeled waste container.

:

Securely seal the waste container.

:

Store the sealed container in a
designated hazardous waste storage area.

:

Arrange for pickup by a licensed
hazardous waste disposal service.

(Complete all necessary waste disposal documentation)

End: Waste Transferred to Dis@

Click to download full resolution via product page

Caption: Figure 2: A procedural diagram for the safe and compliant disposal of
Tyrosyltryptophan waste.

Key Disposal Practices:

» Waste Containers: Use suitable, labeled containers for the disposal of waste material.[4]
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o Spills: In case of a spill, avoid generating dust.[4] Sweep up the solid material and place it
into a designated hazardous waste container.[4]

o Contaminated Materials: Any materials, such as gloves or paper towels, that come into
contact with Tyrosyltryptophan should be disposed of as chemical waste.

» Professional Disposal: It is recommended to use a licensed hazardous waste disposal
service for the final disposal of the chemical waste.[7][8]

First Aid Measures
In case of exposure, follow these first aid guidelines:

 After inhalation: Move the person to fresh air. If not breathing, give artificial respiration.
Consult a physician.[4]

 In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[4]

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Get medical attention.[4][5]

« If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Consult a physician.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling
Tyrosyltryptophan]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15597930#personal-protective-equipment-for-
handling-tyrosyltryptophan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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